Cas no 98277-66-8 (BICYCLO[3.1.1]HEPTANE-2,4-DIONE)

• Product Name: BICYCLO[3.1.1]HEPTANE-2,4-DIONE
• CAS No: 98277-66-8
• MF: C₇H₈O₂
• MW: 124.137222290039
• CID: 5289678
• Update Time: 2026-03-09

BICYCLO[3.1.1]HEPTANE-2,4-DIONE Chemical and Physical Properties

Names and Identifiers

• BICYCLO[3.1.1]HEPTANE-2,4-DIONE

• Inchi： 1S/C7H8O2/c8-6-3-7(9)5-1-4(6)2-5/h4-5H,1-3H2
• InChI Key： HMDIFMSHKYETRG-UHFFFAOYSA-N
• SMILES： C12CC(C1)C(=O)CC2=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Additional information on BICYCLO[3.1.1]HEPTANE-2,4-DIONE

Exploring the Versatile Applications and Properties of BICYCLO[3.1.1]HEPTANE-2,4-DIONE (CAS No. 98277-66-8)

In the realm of organic chemistry, BICYCLO[3.1.1]HEPTANE-2,4-DIONE (CAS No. 98277-66-8) stands out as a unique bicyclic compound with a fascinating molecular structure. This compound, characterized by its bicyclo[3.1.1]heptane skeleton and dual ketone functionalities at positions 2 and 4, has garnered significant attention from researchers and industries alike. Its structural features make it a valuable building block in synthetic chemistry, particularly in the development of novel pharmaceutical intermediates and specialty chemicals.

The growing interest in sustainable chemistry and green synthesis has further highlighted the importance of compounds like BICYCLO[3.1.1]HEPTANE-2,4-DIONE. Researchers are increasingly exploring its potential as a precursor for biodegradable materials and eco-friendly catalysts, aligning with global trends toward environmental responsibility. Questions such as "How can bicyclic compounds improve drug delivery systems?" or "What role do diketones play in polymer science?" are frequently searched, reflecting the compound's relevance in cutting-edge applications.

From a synthetic perspective, the 2,4-dione moiety in BICYCLO[3.1.1]HEPTANE-2,4-DIONE offers versatile reactivity, enabling transformations like condensation reactions, enolate chemistry, and cross-coupling. These properties make it a sought-after candidate for constructing complex molecular architectures. Its stability under various conditions also makes it suitable for high-temperature applications, a feature often queried in industrial forums.

In the pharmaceutical sector, the rigid bicyclo[3.1.1]heptane core is prized for its ability to confer conformational restraint to bioactive molecules. This has led to investigations into its use for central nervous system (CNS) therapeutics and enzyme inhibitors, topics frequently discussed in medicinal chemistry circles. The compound's potential in flavor and fragrance industries is another area of exploration, given its structural similarity to terpenoid derivatives.

Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize BICYCLO[3.1.1]HEPTANE-2,4-DIONE, with researchers often searching for "spectral data of CAS 98277-66-8" or "synthetic routes to bicyclic diketones." The compound's crystalline nature also makes it amenable to X-ray diffraction studies, providing insights into its three-dimensional conformation.

As the demand for high-performance materials grows, BICYCLO[3.1.1]HEPTANE-2,4-DIONE is being studied for its potential in advanced polymer composites. Its ability to act as a crosslinking agent or modify polymer backbones is of particular interest. Searches like "diketones in material science" or "bicyclic compounds for coatings" underscore its industrial relevance.

In conclusion, BICYCLO[3.1.1]HEPTANE-2,4-DIONE (CAS No. 98277-66-8) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its unique structure and reactivity continue to inspire innovations, making it a compound worth watching in the evolving landscape of chemical research and development.